Cas no 114584-70-2 (1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI))

• Product Name: 1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI)
• CAS No: 114584-70-2
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 132457
• PubChem ID: 45079978
• Update Time: 2025-04-19

1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI)
• DTXSID30663844
• 114584-70-2
• 1h-cyclobuta[b]cyclopenta[e]pyridine

• Inchi： 1S/C10H7N/c1-2-7-6-8-4-5-10(8)11-9(7)3-1/h1-3,5-6H,4H2
• InChI Key： VNKBRWUBGFZUMN-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C2C=C2C1=CC2

Computed Properties

• Exact Mass: 141.05791
• Monoisotopic Mass: 141.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 12.36